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Compound of Interest

Compound Name: PD-089828

Cat. No.: B1684482 Get Quote

Essential Safety and Handling Guide for PD-
089828
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the protein tyrosine kinase inhibitor, PD-089828.

This document provides crucial safety and logistical information for the handling of PD-089828
(CAS No. 179343-17-0), a potent inhibitor of several receptor tyrosine kinases. Adherence to

these guidelines is essential to ensure a safe laboratory environment and the integrity of your

research.

Chemical and Physical Properties
Property Value

CAS Number 179343-17-0

Molecular Formula C₁₈H₁₈Cl₂N₆O

Molecular Weight 405.28 g/mol

Solubility Soluble in DMSO and Ethanol

Storage Temperature -20°C
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Biological Activity
PD-089828 is a multi-targeted protein tyrosine kinase inhibitor. Its primary targets and their

respective inhibitory concentrations (IC₅₀) are summarized below.

Target IC₅₀ (µM)

FGFR-1 0.15

c-Src 0.18

PDGFR-β 1.76

EGFR 5.47

MAPK 7.1

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling PD-089828 to determine the

appropriate level of personal protective equipment. The following table outlines the

recommended PPE for routine laboratory operations involving this compound.

PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Not generally required for small quantities in a

well-ventilated area. Use a NIOSH-approved

respirator if handling large quantities or if there

is a risk of aerosolization.

Handling and Storage Protocols
Receiving and Inspection:
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Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number, and any

hazard warnings.

If the container is compromised, do not open it and follow your institution's emergency

procedures.

Storage:

Store PD-089828 in a tightly sealed container at -20°C.

Keep in a dry, well-ventilated area away from incompatible materials.

The storage area should be clearly marked with the appropriate hazard signs.

Preparation of Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in

a chemical fume hood.

To prepare a stock solution, slowly add the desired solvent (e.g., DMSO) to the vial

containing PD-089828 to the desired concentration.

Ensure the compound is fully dissolved before use in experiments.

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1684482?utm_src=pdf-body
https://www.benchchem.com/product/b1684482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water. Seek

immediate medical attention.

Spill and Disposal Plan
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE as outlined above.

For small spills of solid material, carefully sweep up the material to avoid creating dust and

place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

All waste containing PD-089828 should be considered hazardous waste.
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Dispose of waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of down the drain or in regular trash.

Signaling Pathway of PD-089828 Inhibition
The following diagram illustrates the key signaling pathways inhibited by PD-089828.
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Caption: PD-089828 inhibits key signaling pathways.

Experimental Workflow for Handling PD-089828
The following diagram outlines a typical workflow for handling PD-089828 in a laboratory

setting.
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Caption: A typical workflow for handling PD-089828.
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To cite this document: BenchChem. [Personal protective equipment for handling PD-
089828]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684482#personal-protective-equipment-for-
handling-pd-089828]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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